Cas no 88368-72-3 (3-(1,3-Benzodioxol-5-yl)propanohydrazide)

• Product Name: 3-(1,3-Benzodioxol-5-yl)propanohydrazide
• CAS No: 88368-72-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• MDL: MFCD08061562
• CID: 720715
• Update Time: 2026-04-29

3-(1,3-Benzodioxol-5-yl)propanohydrazide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanoicacid, hydrazide
• 3-(1,3-benzodioxol-5-yl)propanehydrazide
• 3-(Benzo[d][1,3]dioxol-6-yl)propionic acid hydrazide
• 3-(2H-benzo[3,4-d]1,3-dioxolen-5-yl)propanohydrazide
• 3-(3,4-methylenedioxyphenyl)propionic acid hydrazide
• 3-(3',4'-methylenedioxyphenyl)propionylhydrazine
• 3-(benzo[d][1,3]dioxol-6-yl)propanehydrazide
• 3-benzo[1,3]dioxol-5-yl-propionic acid hydrazide
• 3-Benzo[1,3]dioxol-5-yl-propionsaeure-hydrazid
• 3-(1,3-Benzodioxol-5-yl)propanohydrazide

• MDL： MFCD08061562
• SMILES： O=C(NN)CCC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 208.08500

Experimental Properties

• Density: 1.305
• Boiling Point: 447.684°C at 760 mmHg
• Flash Point: 224.552°C
• Refractive Index: 1.589
• PSA: 73.58000
• LogP: 1.42900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(1,3-Benzodioxol-5-yl)propanohydrazide

Comprehensive Overview of 3-(1,3-Benzodioxol-5-yl)propanohydrazide (CAS No. 88368-72-3): Properties, Applications, and Research Insights

3-(1,3-Benzodioxol-5-yl)propanohydrazide (CAS No. 88368-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the benzodioxole family, characterized by a fused benzene ring and a dioxole group, which imparts distinct chemical reactivity. Its hydrazide functional group further enhances its versatility, making it a valuable intermediate in synthetic chemistry. Researchers often explore its potential as a precursor for heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for bioactive intermediates like 3-(1,3-Benzodioxol-5-yl)propanohydrazide has surged, driven by advancements in green chemistry and sustainable synthesis. A growing trend in scientific queries revolves around its role in enzyme inhibition and antioxidant activity, topics frequently searched in academic databases. Studies suggest that derivatives of this compound exhibit promising interactions with biological targets, aligning with the global focus on precision medicine and targeted therapies. Its low toxicity profile and structural modifiability further elevate its relevance in modern research.

The synthesis of CAS No. 88368-72-3 typically involves condensation reactions between 1,3-benzodioxole-5-carbaldehyde and hydrazine derivatives, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its molecular integrity. Notably, its crystalline form and solubility parameters are critical for formulation scientists, addressing common search queries about compound stability and storage conditions. These properties are essential for applications in drug delivery systems and catalytic processes.

Beyond pharmaceuticals, 3-(1,3-Benzodioxol-5-yl)propanohydrazide finds niche applications in flavor and fragrance industries, where its aromatic backbone contributes to scent profiles. Environmental scientists also investigate its biodegradability, responding to public interest in eco-friendly chemicals. With the rise of AI-driven molecular design, computational studies on this compound’s quantum chemical properties have increased, bridging gaps between theoretical predictions and experimental outcomes.

In conclusion, 88368-72-3 represents a multifaceted compound with expanding horizons in interdisciplinary research. Its alignment with trends like sustainable synthesis and bioactive discovery ensures its continued relevance. Future studies may explore its polymeric applications or nanomaterial functionalization, areas ripe for innovation. As scientific inquiries evolve, this compound remains a testament to the synergy between traditional chemistry and cutting-edge technology.